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Compound Name: N,N'-Methylenedistearamide

Cat. No.: B087082 Get Quote

A Comparative Guide: N,N'-Methylenedistearamide vs. Ethylene Bis Stearamide in Polymer

Processing

For researchers, scientists, and professionals in polymer science and material development,

the selection of appropriate processing aids is critical to achieving desired product performance

and manufacturing efficiency. Among the various additives available, amide waxes play a

significant role as lubricants, slip agents, and mold release agents. This guide provides a

comparative analysis of two such additives: N,N'-Methylenedistearamide and the more

commonly known Ethylene Bis Stearamide (EBS). While both are bis-amides used in polymer

processing, they are distinct chemical compounds with different structures and properties.

Introduction to N,N'-Methylenedistearamide and
Ethylene Bis Stearamide
N,N'-Methylenedistearamide, also known as methylenedistearamide or N,N'-

methylenebis(stearamide), is a bis-amide wax.[1][2][3] It is characterized by two stearamide

groups linked by a single methylene bridge. Information regarding its specific applications and

performance in polymer processing is not as extensively documented in publicly available

literature as for Ethylene Bis Stearamide.

Ethylene Bis Stearamide (EBS) is a widely used and well-documented synthetic wax in the

plastics industry.[4][5] It consists of two stearamide molecules joined by an ethylene bridge.[4]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b087082?utm_src=pdf-interest
https://www.benchchem.com/product/b087082?utm_src=pdf-body
https://www.benchchem.com/product/b087082?utm_src=pdf-body
https://www.benchchem.com/product/b087082?utm_src=pdf-body
https://www.benchchem.com/product/b087082?utm_src=pdf-body
https://www.atamanchemicals.com/n-n--ethylenedi-stearamide_u28020/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4123312.htm
https://www.chemsrc.com/en/cas/109-23-9_442103.html
https://en.wikipedia.org/wiki/Ethylene_bis(stearamide)
http://www.gzcardlo.com/product-51.html
https://en.wikipedia.org/wiki/Ethylene_bis(stearamide)
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


EBS is recognized for its multifunctional properties, acting as both an internal and external

lubricant, a dispersing agent for fillers and pigments, a mold release agent, and an anti-

blocking agent in a variety of polymers.[1][6][7]

Physical and Chemical Properties
A fundamental comparison begins with the distinct physical and chemical properties of these

two additives, which influence their behavior during polymer processing.

Property
N,N'-
Methylenedistearamide

Ethylene Bis Stearamide
(EBS)

Synonyms
Methylenedistearamide, N,N'-

Methylenebis(stearamide)

N,N'-Ethylenebis(stearamide),

Acrawax C

CAS Number 109-23-9 110-30-5

Molecular Formula C37H74N2O2 C38H76N2O2

Molecular Weight 579.00 g/mol 593.02 g/mol

Melting Point 148-150°C 141-146°C

Appearance White powder or granules
White to light yellow powder,

beads, or flakes

Synthesis of N,N'-Methylenedistearamide and
Ethylene Bis Stearamide
The synthesis of these bis-amides typically involves the reaction of a diamine with a fatty acid.

The choice of the diamine dictates the bridging group between the two amide functionalities.

N,N'-Methylenedistearamide Synthesis: The synthesis of N,N'-methylenebis(amides) can be

achieved through the reaction of an amide with formaldehyde, often in the presence of an acid

catalyst such as sulfuric acid or hydrochloric acid.[8] For N,N'-Methylenedistearamide, this

would involve the reaction of stearamide with formaldehyde.

Ethylene Bis Stearamide (EBS) Synthesis: EBS is synthesized by the reaction of stearic acid

with ethylenediamine.[9] This process typically involves heating the reactants, often in a
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specific molar ratio (e.g., 2 moles of stearic acid to 0.8-1 mole of ethylenediamine), at elevated

temperatures (120-180°C).[9]

N,N'-Methylenedistearamide Synthesis

Ethylene Bis Stearamide Synthesis

Stearamide

N,N'-Methylenedistearamide

Formaldehyde

Stearic Acid

Ethylene Bis Stearamide

Ethylenediamine

Click to download full resolution via product page

Diagram 1: Synthesis pathways for N,N'-Methylenedistearamide and Ethylene Bis
Stearamide.

Comparative Performance in Polymer Processing
While direct comparative experimental data is scarce, the functions of these additives can be

inferred from their chemical nature and the extensive data available for EBS. Both molecules

possess long, non-polar fatty acid chains and polar amide groups, which impart lubricity and

surface-active properties.

Lubrication: Both compounds are expected to function as lubricants.

Internal Lubrication: By reducing the friction between polymer chains, these additives can

lower the melt viscosity and improve the flowability of the polymer.[10][11] This is particularly
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beneficial in injection molding and extrusion processes.

External Lubrication: They can also migrate to the surface of the polymer melt, reducing

friction between the melt and the hot metal surfaces of processing equipment, which aids in

preventing sticking and improving surface finish.[12]

Mold Release: The ability to migrate to the surface also makes these amides effective mold

release agents, facilitating the easy ejection of molded parts.[13][14]

Dispersing Agent: EBS is well-known for its role as a dispersing aid for pigments and fillers in

masterbatches and compounds.[1][15] The amide groups can interact with the surface of fillers,

while the fatty acid chains enhance compatibility with the polymer matrix, leading to more

uniform dispersion. It is plausible that N,N'-Methylenedistearamide exhibits similar

functionality.

Experimental Data for Ethylene Bis Stearamide (EBS): Numerous studies have quantified the

effects of EBS on various polymers. For instance:

In glass fiber-reinforced Acrylonitrile Butadiene Styrene (ABS) and Styrene Acrylonitrile

(SAN) composites, the addition of EBS has been shown to increase the melt flow rate,

indicating improved processability.[16]

In Poly(L-lactide) (PLLA), EBS can act as a nucleating agent, accelerating the crystallization

rate.[17]

In various thermoplastics like PVC, PE, PP, and ABS, EBS is used in concentrations ranging

from 0.1% to 2.0% to act as a smoothing agent, anti-adhesion agent, and external lubricant.

[12]

Unfortunately, similar quantitative data for N,N'-Methylenedistearamide in specific polymer

systems is not readily available in the public domain.

Experimental Protocols
To conduct a direct comparative study, the following experimental protocols would be essential:

1. Rheological Analysis:
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Methodology: Melt Flow Index (MFI) and capillary rheometry would be used to assess the

effect of each additive on the melt viscosity and flow behavior of a chosen polymer (e.g.,

ABS, PVC, or Polypropylene).

Procedure: Prepare polymer compounds with varying concentrations of N,N'-
Methylenedistearamide and EBS (e.g., 0.5%, 1.0%, 1.5% by weight). Measure the MFI

according to ASTM D1238. Conduct capillary rheometry to determine shear viscosity as a

function of shear rate at typical processing temperatures.

2. Thermal Analysis:

Methodology: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis

(TGA) would be employed to evaluate the impact on thermal properties.

Procedure: Use DSC to determine the glass transition temperature (Tg), melting temperature

(Tm), and crystallization behavior of the polymer compounds. Use TGA to assess the

thermal stability and degradation temperature of the compounds.[18]

3. Mechanical Testing:

Methodology: Tensile testing (ASTM D638) and impact testing (ASTM D256 - Izod) would be

performed on molded specimens.

Procedure: Injection mold standard test specimens from the prepared polymer compounds.

Measure tensile strength, modulus, and elongation at break, as well as Izod impact strength.
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Diagram 2: Proposed experimental workflow for a comparative study.

Conclusion
Both N,N'-Methylenedistearamide and Ethylene Bis Stearamide are fatty acid bis-amides that

can function as valuable processing aids in the polymer industry. While they share similarities

in their expected functions as lubricants and release agents due to their chemical structures,

EBS is a much more widely used and documented additive. The extensive availability of

performance data for EBS across a wide range of polymers and applications makes it a reliable

choice for formulators.

N,N'-Methylenedistearamide, with its slightly different chemical structure, may offer unique

performance characteristics, but a lack of published experimental data makes a direct,

evidence-based comparison challenging. For researchers and developers, this represents an

opportunity for further investigation. A systematic comparative study following the outlined

experimental protocols would be necessary to fully elucidate the relative advantages and
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disadvantages of N,N'-Methylenedistearamide versus Ethylene Bis Stearamide in specific

polymer processing applications. Such research would provide valuable insights for the

optimization of polymer formulations and processing efficiency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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